4-Cyclobutanesulfonyl-1,2-difluoro-benzene

• Molecular Formula: C10H10F2O2S
• Molecular Weight: 232.25 g/mol
• IUPAC Name: 4-cyclobutylsulfonyl-1,2-difluorobenzene
• InChI: InChI=1S/C10H10F2O2S/c11-9-5-4-8(6-10(9)12)15(13,14)7-2-1-3-7/h4-7H,1-3H2
• InChI Key: XKWYRHMQLLSWKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)S(=O)(=O)C2=CC(=C(C=C2)F)F

Description

4-Cyclobutanesulfonyl-1,2-difluoro-benzene is a useful research compound. Its molecular formula is C10H10F2O2S and its molecular weight is 232.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5.6 mmol 3,4-difluoro-benzenesulfinic acid and 6.2 mmol triethylamine in 10 ml DMF were added 8.4 mmol bromocyclobutane and 0.2 mmol sodium iodide and the mixture heated at 100° C. for 48 h. The reaction mixture was then poured onto water and extracted three times with ethyl acetate. The combined organic phases were then washed with saturated aq. NaCl solution, dried over Na2SO4, and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane gradient) to afford the title compound. MS (m/e): 233.1 (M+H+, 100%)